Cas no 86969-18-8 (Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-phenyl-4-(phenylmethyl)-)

• Product Name: Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-phenyl-4-(phenylmethyl)-
• CAS No: 86969-18-8
• MF: C₁₉H₁₅N₃O
• MW: 301.341903924942
• CID: 659983
• PubChem ID: 44291954
• Update Time: 2025-04-19

Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-phenyl-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-phenyl-4-(phenylmethyl)-
• 4-benzyl-2-phenylpyrazolo[1,5-a]pyrimidin-7-one
• 86969-18-8
• CHEMBL296501
• DTXSID80658164
• 4-Benzyl-2-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one

• Inchi： 1S/C19H15N3O/c23-19-11-12-21(14-15-7-3-1-4-8-15)18-13-17(20-22(18)19)16-9-5-2-6-10-16/h1-13H,14H2
• InChI Key： GGNSKHGHIDFWEK-UHFFFAOYSA-N
• SMILES： O=C1C=CN(CC2C=CC=CC=2)C2=CC(C3C=CC=CC=3)=NN21

Computed Properties

• Exact Mass: 301.121512110g/mol
• Monoisotopic Mass: 301.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.1Ų